Cas no 103067-79-4 ((R)-2-(4’-pentenyl) glycine)

• Product Name: (R)-2-(4’-pentenyl) glycine
• CAS No: 103067-79-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19207508
• CID: 2155242
• PubChem ID: 71352792
• Update Time: 2025-06-03

(R)-2-(4’-pentenyl) glycine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4’-pentenyl) glycine
• (R)-2-Aminohept-6-enoic acid hydrochloride salt
• (R)-2-(4'-pentenyl) glycine
• (2R)-2-Amino-6-heptenoic acid
• EN300-658530
• 103067-79-4
• (R)-2-Aminohept-6-enoic acid
• (R)-2-Aminohept-6-enoicacid
• (R)-2-Amino-hept-6-enoic acid
• DS-018117
• F79674
• (2R)-2-AMINOHEPT-6-ENOIC ACID
• MFCD19207508
• SCHEMBL19305284
• CS-0416111
• 6-Heptenoic acid, 2-amino-, (2R)-

• MDL： MFCD19207508
• Inchi： 1S/C7H13NO2/c1-2-3-4-5-6(8)7(9)10/h2,6H,1,3-5,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： OOOVDVSHGOKTNT-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CCCC=C)N)=O

Computed Properties

• Exact Mass: 143.094629g/mol
• Monoisotopic Mass: 143.094629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 143.18g/mol
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on (R)-2-(4’-pentenyl) glycine

Compound CAS No. 103067-79-4: (R)-2-(4'-pentenyl) Glycine

(R)-2-(4'-pentenyl) glycine, also known by its CAS registry number 103067-79-4, is a specialized amino acid derivative that has garnered significant attention in recent scientific research. This compound is characterized by its unique structure, which includes a pentenyl group attached to the second carbon of the glycine backbone. The (R) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and applications.

The synthesis of (R)-2-(4'-pentenyl) glycine involves advanced organic chemistry techniques, often utilizing asymmetric catalysis to achieve the desired stereochemical outcome. Researchers have explored various methods, including enzymatic resolutions and chiral auxiliary approaches, to efficiently produce this compound in high enantiomeric excess. The development of scalable synthesis routes has been a focal point for industries aiming to harness its potential in pharmaceuticals and nutraceuticals.

Recent studies have highlighted the bioactivity of (R)-2-(4'-pentenyl) glycine in several biological systems. For instance, investigations into its pharmacokinetic properties have revealed promising results, suggesting its potential as a bioavailable drug candidate. Additionally, research into its interaction with cellular receptors has provided insights into its role as a modulator of key signaling pathways, particularly in the context of neurodegenerative diseases and metabolic disorders.

In the field of food science, (R)-2-(4'-pentenyl) glycine has been explored as a natural flavor enhancer due to its ability to modulate taste receptors. Its unique flavor profile has led to its consideration in the development of next-generation food additives that offer enhanced sensory experiences without compromising on safety or nutritional value.

The application of (R)-2-(4'-pentenyl) glycine extends beyond traditional research domains. Emerging studies have examined its role in biofilm formation inhibition, making it a potential candidate for antimicrobial therapies. Furthermore, its ability to influence cellular energy metabolism has positioned it as a valuable tool in the study of metabolic diseases such as obesity and type 2 diabetes.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of (R)-2-(4'-pentenyl) glycine. These studies are crucial for ensuring that its large-scale production and use do not pose risks to ecosystems or human health.

In conclusion, (R)-2-(4'-pentenyl) glycine, with its CAS number 103067-79-4, represents a versatile compound with diverse applications across multiple scientific disciplines. Its continued exploration in cutting-edge research underscores its potential to contribute significantly to advancements in medicine, food science, and environmental sustainability.